Cas no 169674-34-4 (ethyl 5,6-difluoro-1H-indole-2-carboxylate)

ethyl 5,6-difluoro-1H-indole-2-carboxylate Properties

Names and Identifiers

• Ethyl 5,6-difluoro-2-indolecarboxylate
• 1H-Indole-2-carboxylic acid, 5,6-difluoro-, ethyl ester
• 5,6-Difluoro-2-indole carboxylic acid ether ester
• ethyl 5,6-difluoro-1H-indole-2-carboxylate
• ethyl 5,6-difluoroindole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 5,6-difluoro-, ethyl ester
• SCHEMBL8959587
• CS-0054242
• PB41199
• FT-0748899
• AS-79090
• BCP23332
• 5,6-Difluoro-2-indolecarboxylic acid ether ester
• OVSOYWROLOCQIS-UHFFFAOYSA-N
• AM20030133
• A847705
• DTXSID70597134
• AKOS015898579
• SY262176
• 5,6-Difluoro-1H-indole-2-carboxylic acid ethyl ester
• MFCD08458979
• 169674-34-4
• Q-103554
• 5,6-DIFLUORO-2-INDOLE CARBOXYLIC ACID ETHER ESTER
• +Expand

• MDL： MFCD08458979
• InChIKey： OVSOYWROLOCQIS-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9F2NO2/c1-2-16-11(15)10-4-6-3-7(12)8(13)5-9(6)14-10/h3-5,14H,2H2,1H3
• SMILES： CCOC(=O)C1=CC2=CC(=C(C=C2N1)F)F

Computed Properties

• Exact Mass: 225.06000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 225.06013485g/mol
• Heavy Atom Count: 16
• Complexity: 275
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• LogP: 2.62280
• PSA: 42.09000
• Refractive Index: 1.581
• Boiling Point: 351.2 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 351.2 °C at 760 mmHg
• Density: 1.367